(5Z)-5-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzylidene}-3-methyl-2-thioxoimidazolidin-4-one

• Molecular Formula: C19H17FN2O3S
• Molecular Weight: 372.4 g/mol
• IUPAC Name: (5Z)-5-[[4-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methylidene]-3-methyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C19H17FN2O3S/c1-22-18(23)15(21-19(22)26)9-12-7-8-16(17(10-12)24-2)25-11-13-5-3-4-6-14(13)20/h3-10H,11H2,1-2H3,(H,21,26)/b15-9-
• InChI Key: UOFRLPFAXXTJMP-DHDCSXOGSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC3=CC=CC=C3F)OC)/NC1=S
• SMILES: CN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=CC=C3F)OC)NC1=S

Description

(5Z)-5-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzylidene}-3-methyl-2-thioxoimidazolidin-4-one is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of imidazolidin-4-one derivatives and is known to possess anti-cancer and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of (5Z)-5-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzylidene}-3-methyl-2-thioxoimidazolidin-4-one is not fully understood. However, it is believed to inhibit the activity of certain enzymes, such as topoisomerase II and cyclooxygenase-2 (COX-2), which are involved in cancer cell growth and inflammation, respectively.
Biochemical and Physiological Effects:
(5Z)-5-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzylidene}-3-methyl-2-thioxoimidazolidin-4-one has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis. It has also been found to inhibit the production of inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One advantage of using (5Z)-5-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzylidene}-3-methyl-2-thioxoimidazolidin-4-one in lab experiments is its potential therapeutic properties. It has been found to have anti-cancer and anti-inflammatory properties, which make it a promising candidate for further research. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.

Future Directions

There are several future directions for research on (5Z)-5-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzylidene}-3-methyl-2-thioxoimidazolidin-4-one. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study its potential use in combination with other anti-cancer or anti-inflammatory agents. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo and its potential use as a therapeutic agent.

Synthesis Methods

The synthesis of (5Z)-5-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzylidene}-3-methyl-2-thioxoimidazolidin-4-one involves the reaction of 2-(4-aminophenyl)-5-methyl-1,3-thiazol-4(5H)-one with 2-fluorobenzaldehyde and 3-methoxy-4-hydroxybenzaldehyde in the presence of acetic acid. The resulting product is then treated with thiosemicarbazide to yield (5Z)-5-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzylidene}-3-methyl-2-thioxoimidazolidin-4-one.

Scientific Research Applications

(5Z)-5-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzylidene}-3-methyl-2-thioxoimidazolidin-4-one has been studied for its potential anti-cancer and anti-inflammatory properties. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to induce apoptosis (programmed cell death) in cancer cells.
In addition, (5Z)-5-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzylidene}-3-methyl-2-thioxoimidazolidin-4-one has been studied for its anti-inflammatory properties. It has been found to inhibit the production of inflammatory cytokines and chemokines, which are involved in the inflammatory response.